Cas no 1364699-31-9 (4-(1-(3-Bromophenyl)ethyl)morpholine)

• Product Name: 4-(1-(3-Bromophenyl)ethyl)morpholine
• CAS No: 1364699-31-9
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• MDL: MFCD23554997
• CID: 2106882
• PubChem ID: 20785474
• Update Time: 2025-07-02

4-(1-(3-Bromophenyl)ethyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[1-(3-bromophenyl)ethyl]Morpholine
• 4-(1-(3-Bromophenyl)ethyl)morpholine
• AM86562
• AKOS019917262
• A1-71454
• 1364699-31-9
• SCHEMBL8251020
• DA-21665
• D93370
• AS-62546

• MDL： MFCD23554997
• Inchi： 1S/C12H16BrNO/c1-10(14-5-7-15-8-6-14)11-3-2-4-12(13)9-11/h2-4,9-10H,5-8H2,1H3
• InChI Key： KDWFLFIFJDRZLP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C)N1CCOCC1

Computed Properties

• Exact Mass: 269.04153g/mol
• Monoisotopic Mass: 269.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 4-(1-(3-Bromophenyl)ethyl)morpholine

Comprehensive Overview of 4-(1-(3-Bromophenyl)ethyl)morpholine (CAS No. 1364699-31-9)

4-(1-(3-Bromophenyl)ethyl)morpholine (CAS No. 1364699-31-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, featuring a morpholine ring linked to a 3-bromophenyl group, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially those targeting neurological and metabolic disorders.

The compound's molecular structure combines a brominated aromatic ring with a morpholine moiety, making it a versatile intermediate in organic synthesis. Its CAS number 1364699-31-9 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Recent trends indicate growing interest in halogenated compounds like this one, as they often exhibit enhanced binding affinity in biological systems. This aligns with current research hotspots such as targeted drug delivery and enzyme inhibition.

One of the key advantages of 4-(1-(3-Bromophenyl)ethyl)morpholine is its potential utility in medicinal chemistry. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, a topic widely discussed in synthetic methodology forums. Additionally, the morpholine ring is known to improve solubility and bioavailability, making this compound a candidate for lead optimization in drug development pipelines. These attributes have led to increased searches for terms like "morpholine derivatives in drug design" and "bromophenyl compounds applications".

From a synthetic chemistry perspective, this compound is often highlighted in discussions about palladium-catalyzed reactions and Suzuki-Miyaura coupling, which are pivotal in constructing complex aromatic systems. Its 3-bromophenyl group serves as an excellent electrophile in these transformations, a feature that resonates with researchers exploring C-C bond formation strategies. Laboratories frequently query "CAS 1364699-31-9 synthesis protocol" or "4-(1-(3-Bromophenyl)ethyl)morpholine reactivity", underscoring its practical importance.

Beyond pharmaceuticals, 4-(1-(3-Bromophenyl)ethyl)morpholine has potential applications in material science, particularly in designing organic semiconductors and liquid crystals. The bromine substituent can influence electronic properties, making it valuable for optoelectronic devices. This interdisciplinary relevance has spurred searches combining terms like "aromatic morpholines in materials" and "halogenated intermediates for OLEDs", reflecting broader industrial interest.

Quality control and analytical characterization of this compound are critical, with techniques like HPLC, NMR, and mass spectrometry being essential for verification. The demand for high-purity CAS 1364699-31-9 samples has risen alongside the growth of contract research organizations (CROs), as noted by frequent queries about "analytical standards for bromophenyl morpholines". This highlights the compound's role in ensuring reproducible research outcomes.

In summary, 4-(1-(3-Bromophenyl)ethyl)morpholine (CAS No. 1364699-31-9) represents a multifaceted compound bridging pharmaceutical innovation and advanced material engineering. Its structural features align with contemporary scientific priorities, from precision medicine to sustainable electronics, ensuring its continued prominence in both literature and laboratory workflows.